5-(1-(2-((4-chlorobenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenylpentanamide

• Molecular Formula: C28H27ClN4O4
• Molecular Weight: 519.0 g/mol
• IUPAC Name: 5-[1-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-phenylpentanamide
• InChI: InChI=1S/C28H27ClN4O4/c29-21-15-13-20(14-16-21)18-30-26(35)19-33-24-11-5-4-10-23(24)27(36)32(28(33)37)17-7-6-12-25(34)31-22-8-2-1-3-9-22/h1-5,8-11,13-16H,6-7,12,17-19H2,(H,30,35)(H,31,34)
• InChI Key: TYOWHPBQLZJBPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CCCCN2C(=O)C3=CC=CC=C3N(C2=O)CC(=O)NCC4=CC=C(C=C4)Cl

Description

The compound 5-(1-(2-((4-chlorobenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenylpentanamide is a quinazolinone derivative characterized by a 2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl core. Key structural features include:

• A 4-chlorobenzylamino group attached via a glyoxylamide (-NH-CO-CH2-) linker to the quinazolinone nitrogen.
• A pentanamide chain terminating in an N-phenyl substituent.

The 4-chlorobenzyl group may enhance lipophilicity and receptor binding, while the pentanamide chain could influence solubility and pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-(2-((4-chlorobenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenylpentanamide typically involves multiple steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its derivatives under acidic or basic conditions.

Introduction of the Chlorobenzyl Group: The chlorobenzyl group can be introduced via nucleophilic substitution reactions using 4-chlorobenzyl chloride and an appropriate nucleophile.

Coupling Reactions: The final step involves coupling the quinazolinone derivative with N-phenylpentanamide using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine and phenyl groups, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used under basic conditions.

Major Products

Oxidation: Formation of N-oxides and phenolic derivatives.

Reduction: Formation of alcohols and secondary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Potential use in the development of new materials or as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The quinazolinone core can interact with the active sites of enzymes, inhibiting their activity. The chlorobenzyl group can enhance binding affinity and specificity, while the N-phenylpentanamide moiety can modulate the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Core Variations

The following compounds share structural or functional similarities with the target molecule:

Compound Name / ID	Core Structure	Key Substituents	Biological Activity / Findings
N-[2-(4-Chlorophenyl)ethyl]-5-[1-(3-nitrobenzyl)-2,4-dioxoquinazolin-3-yl]pentanamide	Quinazolinone	3-nitrobenzyl, 4-chlorophenethyl	Not explicitly reported; structural analog
2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide	Quinazolinone	Ethylamino-acetamide, 2-phenyl	Moderate anti-inflammatory activity; lower ulcerogenicity vs. aspirin
5-(4-(2,3-Dichlorophenyl)piperazin-1-yl)-N-(quinolin-2-yl)pentanamide	Quinoline	Dichlorophenyl-piperazine, pentanamide	Receptor affinity (likely CNS targets)
4-(3-Chloro-2-(4-nitrophenyl)-4-oxoazetidin-1-yl)benzoic acid	Azetidinone	Chloro, nitrophenyl	Synthetic intermediate; no reported bioactivity

Functional Group Impact on Activity

• 4-Chlorobenzyl vs. 3-Nitrobenzyl ():
  The target compound’s 4-chlorobenzyl group may improve metabolic stability compared to the 3-nitrobenzyl analog, as nitro groups are prone to reduction in vivo. Chlorine’s electron-withdrawing effect could also enhance binding to hydrophobic pockets in target proteins.

• Pentanamide Chain vs. Piperazine ( vs.
• Anti-Inflammatory Activity (): Quinazolinones with ethylamino-acetamide substituents (e.g., ) showed moderate anti-inflammatory activity, suggesting that the target compound’s 4-chlorobenzylamino-glyoxylamide group might enhance potency due to increased steric bulk and lipophilicity.

Key Research Findings and Gaps

• Activity Data:
  While anti-inflammatory and receptor-binding activities are inferred from structural analogs (e.g., ), the target compound’s specific pharmacological profile remains uncharacterized.
• Synthetic Optimization:
  Modifications to the N-phenylpentanamide terminus (e.g., introducing polar groups) could balance solubility and bioavailability .